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Compound of Interest

Compound Name: Vanadium(V) oxytriisopropoxide

Cat. No.: B011127

An In-depth Technical Guide to the Synonyms and Chemical Identifiers of Vanadium(V)
Oxytriisopropoxide (VTIP)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synonyms, chemical identifiers,
and key properties of Vanadium(V) oxytriisopropoxide, commonly abbreviated as VTIP.
Accurate identification of chemical compounds is critical in research, development, and
manufacturing to ensure clarity, safety, and reproducibility of experimental protocols.

Introduction to Vanadium(V) Oxytriisopropoxide

Vanadium(V) oxytriisopropoxide is an organovanadium compound widely utilized as a
precursor in the synthesis of vanadium oxides and other vanadium-based materials.[1][2] Its
application is prevalent in catalysis, materials science, and chemical vapor deposition (CVD)
and atomic layer deposition (ALD) techniques for creating thin films.[2] The compound is
recognized for its high reactivity and sensitivity to air and moisture, necessitating careful
handling and storage under inert conditions.[1]

Synonyms and Chemical Nomenclature

The compound is known by a variety of names across different chemical suppliers, databases,
and publications. This can often lead to confusion, making a comprehensive list of synonyms
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essential for researchers. The following table summarizes the most common synonyms and

identifiers for Vanadium(V) oxytriisopropoxide.

Identifier Type

Identifier

Source(s)

Common Abbreviation

VTIP

[L1E2]E31[4105]

Systematic Names

Vanadium(V)

oxytriisopropoxide

[11(3][41[6]

Triisopropoxyvanadium(V)

oxide

[L1(3][41[5]

Vanadium(V) trisisopropoxide

oxide

[11(31[4]

Oxotri(isopropoxo)vanadium

[1]

Oxotris(propan-2-

olato)vanadium

[11(51(6]

Vanadic acid (H3VO4) tris(1-

methylethyl) ester

[5]

Vanadium, oxotris(2-

propanolato)-, (T-4)-

[5]

Other Names

Vanady! (V) Isopropoxide

[2]

Vanady! Isopropylate [2]
Tri-iso-propylvanadate [2]
Isopropylorthovanadate [2]
CAS Number 5588-84-1

[LIE2IEB14105]6]L7]

Molecular Formula

CoH2104V or OV(OCH(CHs)2)3

(112131071

or VO(OCsH7)3
Molecular Weight 244.20 g/mol [2][3]
EC Number 226-997-4 [1]
MDL Number MFCD00015017 [1][7]
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Chemical Properties and Structure

Vanadium(V) oxytriisopropoxide is a colorless to yellow-green or gold liquid.[1][2] In its
molecular structure, the vanadium atom is in the +5 oxidation state, bonded to one oxo group
and three isopropoxide ligands.[1] This coordination forms a stable complex that is a versatile
precursor for various applications.

Logical Relationship of Synonyms

The various synonyms for Vanadium(V) oxytriisopropoxide arise from different chemical
naming conventions (e.g., IUPAC vs. common names) and historical usage in the chemical
industry. The following diagram illustrates the relationship between the primary name and its
various synonyms.
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Systematic & IUPAC Names

Oxotris(propan-2-olato)vanadium

Oxotri(isopropoxo)vanadium

Vanadium(V) trisisopropoxide oxide

ad 0 opropoxide Triisopropoxyvanadium(V) oxide

Common & Trivial Names

Vanadyl Isopropylate

Vanadyl (V) Isopropoxide

VTIP

Click to download full resolution via product page

Caption: Relationship between the primary name and its common synonyms.

Conclusion

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b011127?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b011127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

A thorough understanding of the various synonyms and chemical identifiers for Vanadium(V)
oxytriisopropoxide is paramount for researchers and professionals in the chemical and
pharmaceutical sciences. This guide provides a consolidated reference to aid in the accurate
identification and safe handling of this important chemical compound. The consistent use of the
CAS number 5588-84-1 is recommended to avoid ambiguity with other chemical substances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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